Cas no 1029520-85-1 (9-demethyl FR-901235)

9-demethyl FR-901235 structure

Product Name:9-demethyl FR-901235

CAS No:1029520-85-1

Molecular Formula:C₁₇H₁₄O₇

Molecular Weight:330.289

CID:2069239

PubChem ID:24854385

9-demethyl FR-901235 Properties

Names and Identifiers

- 9-demethyl FR-901235
- HY-N10240
- CHEMBL4643797
- PD143453
- Demethyl FR-901235, 9-
- CS-0372123
- (+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione
- 2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)phenalene-1,3-dione
- 1029520-85-1
- (+)-9-Demethyl FR-901235
- 9-Demethyl, 2-acetonyl-2,4,9-trihydroxy-6-methoxy-7-methyl-1H-phenalene-1,3(2H)-dione
- DA-60622
- InChIKey： TZARUQGWUTUJCN-UHFFFAOYSA-N
- Inchi： InChI=1S/C17H14O7/c1-6-3-8(19)12-14-11(6)9(20)4-10(21)13(14)16(23)17(24,15(12)22)5-7(2)18/h3-4,19-21,24H,5H2,1-2H3
- SMILES： CC(=O)CC1(O)C(=O)c2c(O)cc(C)c3c(O)cc(O)c(C1=O)c23

Computed Properties

Exact Mass: 330.07395278g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 330.07395278g/mol
Heavy Atom Count: 24
Complexity: 588
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.326
Topological Polar Surface Area: 132Å²

9-demethyl FR-901235 Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01LIUS-1mg	(+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione	1029520-85-1	≥95%	1mg	$768.00
A2B Chem LLC	BA83028-1mg	(+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione	1029520-85-1	≥95%	1mg	$586.00	2024-04-20
BioAustralis	BIA-F2377-0.25 mg	Demethyl FR-901235, 9-	1029520-85-1	>95%byHPLC	0.25mg	$166.00	2023-09-14
Biosynth	ERB52085-1 mg	9-Demethyl FR-901235	1029520-85-1		1mg	$875.00

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5. The Institute of Chemistry of Great Britain and Ireland. Journal and Proceedings. 1923. Part II

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8. Zinc oxide microrods and nanorods: different antibacterial activity and their mode of action against Gram-positive bacteria†

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9. “Double guarantee mechanism” of Ca2+-intercalation and rGO-integration ensures hydrated vanadium oxide with high performance for aqueous zinc-ion batteries†

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